Cas no 67411-25-0 (1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-)
67411-25-0 structure
Product Name:1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-
CAS No:67411-25-0
MF:C6H10OS2
MW:162.272999286652
CID:394895
PubChem ID:526183
Update Time:2025-04-19
1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-
- 3a-methyl-6,6a-dihydro-5H-[1,3]dithiolo[4,5-b]furan
- DTXSID40335585
- 1-methylbicyclo[3.3.0]-2,4-dithia-8-oxaoctane
- NMEFNVFVAKLNKO-UHFFFAOYSA-N
- 67411-25-0
-
- Inchi: 1S/C6H10OS2/c1-6-5(2-3-7-6)8-4-9-6/h5H,2-4H2,1H3
- InChI Key: NMEFNVFVAKLNKO-UHFFFAOYSA-N
- SMILES: S1CSC2CCOC12C
Computed Properties
- Exact Mass: 162.01730729g/mol
- Monoisotopic Mass: 162.01730729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.8Ų
1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
67411-25-0 (1,3-Dithiolo[4,5-b]furan, tetrahydro-3a-methyl-) Related Products
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